Cas no 1932461-15-8 ((1S,2R)-2-Methoxy-cyclopentylamine)

(1S,2R)-2-Methoxy-cyclopentylamine structure
1932461-15-8 structure
Product Name:(1S,2R)-2-Methoxy-cyclopentylamine
CAS No:1932461-15-8
MF:C6H13NO
MW:115.173521757126
MDL:MFCD30282588
CID:5104516
PubChem ID:28112903
Update Time:2024-03-01

(1S,2R)-2-Methoxy-cyclopentylamine Chemical and Physical Properties

Names and Identifiers

    • (1S,2R)-2-Methoxy-cyclopentylamine
    • MDL: MFCD30282588
    • Inchi: 1S/C6H13NO/c1-8-6-4-2-3-5(6)7/h5-6H,2-4,7H2,1H3/t5-,6+/m0/s1
    • InChI Key: PRXWOOCEFBBQCR-NTSWFWBYSA-N
    • SMILES: [C@H]1(N)CCC[C@H]1OC

Computed Properties

  • Exact Mass: 115.099714038g/mol
  • Monoisotopic Mass: 115.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 74.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 35.2Ų

(1S,2R)-2-Methoxy-cyclopentylamine Pricemore >>

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